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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals optimize their

keyword searches in energy research databases.

Frequently Asked Questions (FAQs)
Q1: Why am I getting too many irrelevant results in my search?

A1: This is a common issue that can be addressed by refining your search strategy. Overly

broad keywords, the absence of specific operators, or searching in a very general database

can lead to an overwhelming number of irrelevant hits. Try using more specific, multi-word

phrases enclosed in quotation marks to ensure the exact phrase is searched. Additionally,

utilize advanced search features to filter results by date, publication type, or specific fields like

"Title" and "Abstract."[1][2][3][4]

Q2: I'm not finding enough information on my specific topic. What can I do?

A2: When your search yields too few results, it might be because your keywords are too narrow

or you're not using synonyms. Broaden your search by using more general terms or employing

the "OR" Boolean operator to include synonyms and related concepts. For example, instead of

just "photovoltaic cell efficiency," you could search for "photovoltaic cell" OR "solar cell" AND

"efficiency" OR "performance". Also, check for alternative spellings or variations of your terms.

[1][5]
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Q3: How do Boolean operators (AND, OR, NOT) work, and when should I use them?

A3: Boolean operators are simple words that combine or exclude keywords in a search,

resulting in more focused and productive results.

AND: Narrows your search by retrieving records that contain all of your specified keywords.

For example, searching for "renewable energy" AND "policy" will only return results that

include both terms.

OR: Broadens your search by retrieving records that contain any of your specified keywords.

This is useful for searching synonyms or related concepts. For example, "wind power" OR

"wind energy" will find documents containing either phrase.

NOT: Excludes results containing a specific term. For example, "solar power" NOT "grid" will

find documents about solar power that do not mention the grid. Use this operator with

caution as it may exclude relevant results.[2][6]

Q4: What is the difference between a keyword search and a subject heading search?

A4: A keyword search looks for your search terms anywhere in the record (title, abstract, full

text), offering flexibility but sometimes less precision.[7] Subject heading searches use a

controlled vocabulary of predefined terms that a database uses to categorize its content. This

can be more precise as it retrieves articles specifically about that topic, regardless of the exact

terminology the author used. Many databases, like PubMed with its MeSH terms, have a

thesaurus to help you find the correct subject headings.[8] For a comprehensive search, it's

often best to use a combination of both keyword and subject heading searches.[8]

Q5: How can I find the most recent research on a topic?

Troubleshooting Guides
Problem: My search for a specific multi-word concept is returning irrelevant results where the

words appear separately.

Solution: Enclose your search term in quotation marks. For example, searching for "grid

energy storage" will ensure that the database searches for this exact phrase, rather than
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documents that happen to contain the words "grid," "energy," and "storage" in different

places.[2][9]

Problem: I'm finding articles that are not peer-reviewed.

Solution: Most academic databases have a filter to limit your results to "peer-reviewed" or

"scholarly" journals. This is a crucial step to ensure the quality and credibility of the sources

you are citing.[2][10]

Problem: My initial keywords are not effective. How do I find better ones?

Solution:

Start with a broad search: Begin with general terms related to your topic.

Analyze the results: Look at the titles, abstracts, and author-provided keywords of the

most relevant articles you find. Note the terminology used by experts in the field.[11]

Use a thesaurus: Many databases have a built-in thesaurus or subject heading list (like

MeSH in PubMed) to help you find the standardized terms for your concepts.[2]

Iterate and refine: Use the new keywords you've identified to perform more targeted

searches. The process of finding the best keywords is often iterative.[11]

Data Presentation: Impact of Search Strategy on
Results
The following table illustrates how different keyword strategies can significantly impact the

quantity and relevance of search results. The data is hypothetical and for illustrative purposes.
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Search Strategy Keywords Number of Results
Relevance of Top
20 Results

Broad Search energy storage 50,000+
Low (many irrelevant

topics)

Phrase Searching "energy storage" 15,000

Moderate (more

focused but still

broad)

Boolean Operators
"energy storage" AND

"lithium-ion"
3,500

High (very relevant to

the specific topic)

Field-Specific Search

TITLE-ABS-

KEY("lithium-ion

batteries") AND "solid-

state"

800
Very High (highly

targeted results)

Synonyms &

Truncation

("lithium-ion" OR "Li-

ion") AND ("solid-

state" OR "solid

electrolyte*")

1,200
High (comprehensive

and relevant)

Experimental Protocols: Systematic Literature
Search
A systematic literature search is a methodical and reproducible process for identifying all

relevant studies on a particular topic.

Objective: To identify all peer-reviewed articles published in the last five years on the topic of

solid-state electrolytes for lithium-ion batteries.

Methodology:

Define the Research Question: What are the recent advancements in solid-state electrolytes

for lithium-ion batteries?

Identify Keywords and Synonyms:
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Concept 1: Lithium-ion batteries (e.g., "lithium-ion," "Li-ion")

Concept 2: Solid-state electrolytes (e.g., "solid-state electrolyte," "solid electrolyte,"

"polymer electrolyte," "ceramic electrolyte")

Select Databases: Choose relevant databases for energy and materials science research

(e.g., Web of Science, Scopus, IEEE Xplore, Google Scholar).

Develop a Search String: Combine keywords using Boolean operators and truncation.

Example for Web of Science: TS=("lithium-ion" OR "Li-ion") AND TS=("solid-state

electrolyte" OR "solid electrolyte" OR "polymer electrolyte" OR "ceramic electrolyte")

Apply Inclusion and Exclusion Criteria:

Inclusion: Peer-reviewed journal articles, conference papers, reviews.

Exclusion: Book chapters, patents, non-English articles.

Set Filters: Limit the search to the last five years.

Screen Results: Review the titles and abstracts of the search results to identify relevant

studies.

Document the Process: Keep a detailed record of the databases searched, the search

strings used, the number of results found, and the final number of included studies. This

ensures the search is transparent and reproducible.

Mandatory Visualization
Below are diagrams illustrating key workflows and relationships in the process of optimizing

keyword searches.
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1. Planning Phase

2. Execution Phase

3. Refinement Phase

4. Finalization

Define Research Question

Identify Key Concepts

Brainstorm Keywords & Synonyms

Select Databases

Build Search String
(Boolean, Truncation)

Apply Filters
(Date, Peer-Review)

Review Initial Results

Refine Keywords

Analyze relevant papers

Execute Final Search

Results are satisfactory

Modify Search String

Iterate

Document Process
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User Input

Common Problems Troubleshooting Steps

Desired OutcomeBroad Keyword
(e.g., solar energy)

Too Many Results

Irrelevant Hits

Use Phrase Searching
("solar energy")

Use AND Operator
(+ "perovskite")

Filter by Date
(Last 5 years)

Filter by Type
(Peer-Reviewed) Refined & Relevant Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Optimizing Keyword Search
for Energy Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#optimizing-keyword-search-for-trita-energy-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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